4-Iodo-6-phenylpyrimidine

• CAS No.: 41270-96-6
• Product Name: 4-Iodo-6-phenylpyrimidine
• Molecular Formula: C10H7IN2
• Molecular Weight: 282.08 g/mol
• IUPAC Name: 4-iodo-6-phenylpyrimidine
• Standard InChI: InChI=1S/C10H7IN2/c11-10-6-9(12-7-13-10)8-4-2-1-3-5-8/h1-7H
• Standard InChIKey: ZTCJXHNJVLUUMR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)I
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)I
• Appearance: Solid powder
• Description: 4-iodo-6-phenylpyrimidine is a member of the class of pyrimidines carrying iodo and phenyl substituents at positions 4 and 6 respectively. It has a role as a macrophage migration inhibitory factor inhibitor, an antineoplastic agent and an apoptosis inducer. It is a member of pyrimidines, a biaryl and an organoiodine compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-iodo-6-phenylpyrimidine; 4-IPP cpd
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• PubChem Compound: 817368
• Last Modified: Nov 11 2021